94-49-5

Ethylene dibenzoate

In Stock

• CAS RN:
• 94-49-5

• Formula:
• C16H14O4

• InChI:
• InChI=1S/C16H14O4/c17-15(13-7-3-1-4-8-13)19-11-12-20-16(18)14-9-5-2-6-10-14/h1-10H,11-12H2

• InChIKey:
• XFDQLDNQZFOAFK-UHFFFAOYSA-N

• Ethylene dibenzoate is a useful research compound. Its molecular formula is C16H14O4 and its molecular weight is 270.28 g/mol. The purity is usually 95%.

(3-Methylpyridin-4-yl)methyl acetate

• CAS RN:
• 18794-49-5

• Formula:
• C9H11NO2

• InChI:
• InChI=1S/C9H11NO2/c1-7-5-10-4-3-9(7)6-12-8(2)11/h3-5H,6H2,1-2H3

• InChIKey:
• CEWMIVBWLKCOMW-UHFFFAOYSA-N

• (3-Methylpyridin-4-yl)methyl acetate is a useful research compound. Its molecular formula is C9H11NO2 and its molecular weight is 165.19 g/mol. The purity is usually 95%.

N,N'-Dicarbobenzyloxy-L-ornithine

Usually In Stock

• CAS RN:
• 13594-49-5

• Formula:
• C21H24N2O6

• InChI:
• InChI=1S/C21H24N2O6/c24-19(25)18(23-21(27)29-15-17-10-5-2-6-11-17)12-7-13-22-20(26)28-14-16-8-3-1-4-9-16/h1-6,8-11,18H,7,12-15H2,(H,22,26)(H,23,27)(H,24,25)/t18-/m1/s1

• InChIKey:
• VBENHRFIEOLOJJ-GOSISDBHSA-N

• N,N'-Dicarbobenzyloxy-L-ornithine, also known as N,N'-Dicarbobenzyloxy-L-ornithine, is a useful research compound. Its molecular formula is C21H24N2O6 and its molecular weight is 400.4 g/mol. The purity is usually 95%.

Alternariol monomethyl ether

In Stock

• CAS RN:
• 26894-49-5

• Formula:
• C15H12O5

• InChI:
• InChI=1S/C15H12O5/c1-7-3-8(16)4-12-13(7)10-5-9(19-2)6-11(17)14(10)15(18)20-12/h3-6,16-17H,1-2H3

• InChIKey:
• LCSDQFNUYFTXMT-UHFFFAOYSA-N

• Mycotoxin. Antifungal. Phytotoxic. Shown to possess DNA strand-breaking activity. Inhibits the activity of topoisomerase IIalpha (Topo IIalpha) in mammalian cells.
  Djalonensone is a benzochromenone that is alternariol in which the hydroxy group at position 9 has been converted into the corresponding methyl ether. A natural product found in Chaetomium globosum. It has a role as an antifungal agent and a fungal metabolite. It is a benzochromenone and an aromatic ether. It derives from an alternariol.
  

N-(4-acetylphenyl)-2-(3-(3,4-dimethoxyphenyl)-7-oxo-3H-[1,2,3]triazolo[4,5-d]pyrimidin-6(7H)-yl)acetamide

In Stock

• CAS RN:
• 872594-49-5

• Formula:
• C22H20N6O5

• InChI:
• InChI=1S/C22H20N6O5/c1-13(29)14-4-6-15(7-5-14)24-19(30)11-27-12-23-21-20(22(27)31)25-26-28(21)16-8-9-17(32-2)18(10-16)33-3/h4-10,12H,11H2,1-3H3,(H,24,30)

• InChIKey:
• QJIJQDIGMBQIAJ-UHFFFAOYSA-N

• N-(4-acetylphenyl)-2-(3-(3,4-dimethoxyphenyl)-7-oxo-3H-[1,2,3]triazolo[4,5-d]pyrimidin-6(7H)-yl)acetamide is a useful research compound. Its molecular formula is C22H20N6O5 and its molecular weight is 448.439. The purity is usually 95%.

Benzyl 2-((3-(2-benzamidoethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetate

In Stock

• CAS RN:
• 872994-49-5

• Formula:
• C23H21N5O3S

• InChI:
• InChI=1S/C23H21N5O3S/c29-22(31-15-17-7-3-1-4-8-17)16-32-21-12-11-19-25-26-20(28(19)27-21)13-14-24-23(30)18-9-5-2-6-10-18/h1-12H,13-16H2,(H,24,30)

• InChIKey:
• LJKVVJGYERNECO-UHFFFAOYSA-N

• Benzyl 2-((3-(2-benzamidoethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetate is a useful research compound. Its molecular formula is C23H21N5O3S and its molecular weight is 447.51. The purity is usually 95%.

Dracoflavan C1

In Stock

• CAS RN:
• 194794-49-5

• Formula:
• C33H30O6

• InChI:
• InChI=1S/C33H30O6/c1-19-24(34)16-27-29(31(19)36-3)23-18-33(38-27,21-12-8-5-9-13-21)39-28-17-26(35-2)22-14-15-25(37-32(22)30(23)28)20-10-6-4-7-11-20/h4-13,16-17,23,25,34H,14-15,18H2,1-3H3/t23-,25+,33+/m1/s1

• InChIKey:
• ZFQBRLKTMULEGI-WLMIVILTSA-N

• Dracoflavan C1 is a useful research compound. Its molecular formula is C33H30O6 and its molecular weight is 522.6 g/mol. The purity is usually 95%.

4-Isopropyl-3,4-dimethyl-2-cyclopenten-1-one

• CAS RN:
• 131794-49-5

• Formula:
• C10H16O

• InChI:
• InChI=1S/C10H16O/c1-7(2)10(4)6-9(11)5-8(10)3/h5,7H,6H2,1-4H3

• InChIKey:
• FPTLWNPHWWQJTB-UHFFFAOYSA-N

• 4-Isopropyl-3,4-dimethyl-2-cyclopenten-1-one, also known as 4-Isopropyl-3,4-dimethyl-2-cyclopenten-1-one, is a useful research compound. Its molecular formula is C10H16O and its molecular weight is 152.23 g/mol. The purity is usually 95%.

1-[(2-Methylphenyl)methyl]pyrazole

In Stock

• CAS RN:
• 1205194-49-5

• Formula:
• C11H12N2

• InChI:
• InChI=1S/C11H12N2/c1-10-5-2-3-6-11(10)9-13-8-4-7-12-13/h2-8H,9H2,1H3

• InChIKey:
• IKULFYGDBUTPQA-UHFFFAOYSA-N

• 1-[(2-Methylphenyl)methyl]pyrazole is a useful research compound. Its molecular formula is C11H12N2 and its molecular weight is 172.231. The purity is usually 95%.

N-(3-ethylphenyl)-2-((8-oxo-7-phenyl-7,8-dihydro-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)thio)acetamide

In Stock

• CAS RN:
• 1242994-49-5

• Formula:
• C21H19N5O2S

• InChI:
• InChI=1S/C21H19N5O2S/c1-2-15-7-6-8-16(13-15)22-18(27)14-29-21-24-23-19-20(28)25(11-12-26(19)21)17-9-4-3-5-10-17/h3-13H,2,14H2,1H3,(H,22,27)

• InChIKey:
• WMVCEOLZQPNDHS-UHFFFAOYSA-N

• N-(3-ethylphenyl)-2-((8-oxo-7-phenyl-7,8-dihydro-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C21H19N5O2S and its molecular weight is 405.48. The purity is usually 95%.

N-(2-(5-cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl)ethyl)cyclopropanecarboxamide

In Stock

• CAS RN:
• 1797294-49-5

• Formula:
• C17H20N4O

• InChI:
• InChI=1S/C17H20N4O/c22-17(13-6-7-13)19-9-10-21-16(12-4-5-12)11-15(20-21)14-3-1-2-8-18-14/h1-3,8,11-13H,4-7,9-10H2,(H,19,22)

• InChIKey:
• YQKXQOSXQICBMZ-UHFFFAOYSA-N

• N-(2-(5-cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl)ethyl)cyclopropanecarboxamide is a useful research compound. Its molecular formula is C17H20N4O and its molecular weight is 296.374. The purity is usually 95%.

N-(2-(2-fluorophenyl)-2-methoxypropyl)benzenesulfonamide

In Stock

• CAS RN:
• 1797694-49-5

• Formula:
• C16H18FNO3S

• InChI:
• InChI=1S/C16H18FNO3S/c1-16(21-2,14-10-6-7-11-15(14)17)12-18-22(19,20)13-8-4-3-5-9-13/h3-11,18H,12H2,1-2H3

• InChIKey:
• KQCBQWRDAMFYET-UHFFFAOYSA-N

• N-(2-(2-fluorophenyl)-2-methoxypropyl)benzenesulfonamide is a useful research compound. Its molecular formula is C16H18FNO3S and its molecular weight is 323.38. The purity is usually 95%.

N-[[4-(Furan-2-yl)thiophen-2-yl]methyl]cyclobutanecarboxamide

Usually In Stock

• CAS RN:
• 2379994-49-5

• Formula:
• C14H15NO2S

• InChI:
• InChI=1S/C14H15NO2S/c16-14(10-3-1-4-10)15-8-12-7-11(9-18-12)13-5-2-6-17-13/h2,5-7,9-10H,1,3-4,8H2,(H,15,16)

• InChIKey:
• OYGGLXZKRGIJOP-UHFFFAOYSA-N

• N-[[4-(Furan-2-yl)thiophen-2-yl]methyl]cyclobutanecarboxamide is a useful research compound. Its molecular formula is C14H15NO2S and its molecular weight is 261.34. The purity is usually 95%.

2,4-Difluoro-1-(trichloromethoxy)benzene

In Stock

• CAS RN:
• 1404194-49-5

• Formula:
• C7H3Cl3F2O

• InChI:
• InChI=1S/C7H3Cl3F2O/c8-7(9,10)13-6-2-1-4(11)3-5(6)12/h1-3H

• InChIKey:
• VTEIBNUEGBZYEH-UHFFFAOYSA-N

• 2,4-Difluoro-1-(trichloromethoxy)benzene is a useful research compound. Its molecular formula is C7H3Cl3F2O and its molecular weight is 247.4 g/mol. The purity is usually 95%.

1-(Methoxyacetyl)-1,4-diazepane hydrochloride

In Stock

• CAS RN:
• 1158294-49-5

• Formula:
• C8H17ClN2O2

• InChI:
• InChI=1S/C8H16N2O2.ClH/c1-12-7-8(11)10-5-2-3-9-4-6-10;/h9H,2-7H2,1H3;1H

• InChIKey:
• WSRBAYUAHOYTQK-UHFFFAOYSA-N

• 1-(Methoxyacetyl)-1,4-diazepane hydrochloride is a useful research compound. Its molecular formula is C8H17ClN2O2 and its molecular weight is 208.68. The purity is usually 95%.

1-(Methoxyacetyl)-1,4-diazepane hydrochloride

• CAS RN:
• 1158294-49-5; 926191-91-5

• Formula:
• C8H17ClN2O2

• InChI:
• InChI=1S/C8H16N2O2.ClH/c1-12-7-8(11)10-5-2-3-9-4-6-10;/h9H,2-7H2,1H3;1H

• InChIKey:
• WSRBAYUAHOYTQK-UHFFFAOYSA-N

• 1-(Methoxyacetyl)-1,4-diazepane hydrochloride is a useful research compound. Its molecular formula is C8H17ClN2O2 and its molecular weight is 208.69. The purity is usually 95%.